Ovmgdbgkkiijru-zxvydbthsa-

• IUPAC Name: (1S,2R,4S,5S,6R)-3-oxatricyclo[3.2.1.02,4]octane-6-carbonitrile
• InChI: InChI=1S/C8H9NO/c9-3-5-1-4-2-6(5)8-7(4)10-8/h4-8H,1-2H2/t4-,5-,6-,7+,8-/m0/s1
• InChI Key: OVMGDBGKKIIJRU-ZXVYDBTHSA-N
• Canonical SMILES: C1C2CC(C1C#N)C3C2O3
• Isomeric SMILES: C1[C@H]2C[C@@H]([C@@H]1C#N)[C@H]3[C@@H]2O3
• Molecular Formula: C8H9NO
• Molecular Weight: 135.16 g/mol

Description

Ovmgdbgkkiijru-zxvydbthsa- is a chemical compound that has gained significant attention in the scientific community due to its potential as a synthesis method for various applications.

Scientific Research Applications

Data Management in Scientific Communities

Modern scientific communities, often distributed globally, generate massive volumes of data. Managing these highly distributed virtual data systems presents complex challenges, primarily of a software engineering nature. The Object-Oriented Data Technology (OODT) framework has been instrumental in supporting large, distributed, virtual scientific communities. It addresses key software engineering challenges, enabling the construction and deployment of large-scale, data-intensive scientific applications (Mattmann et al., 2006).

Monitoring Morphological Changes in Scientific Research

The ovariectomized (OVX) rat model, extensively used in osteoporosis research, benefits from in vivo micro-computed tomography (micro-CT). This technology allows for monitoring individual bone changes over time, providing insight into the normal progression of bone loss. It's particularly valuable for evaluating the effects of early treatment protocols on bone architecture (Boyd et al., 2006).

Enhancing Software Usability in Scientific Applications

Software developed in academic research labs, despite being advanced, often lacks the ease of use for individuals outside the development team. Addressing this challenge, tools like Rappture have been introduced. Rappture aids in creating user-friendly GUIs for complex scientific applications, thereby making advanced software like Zori, a Quantum Monte Carlo (QMC) program, more accessible and reducing input errors through explicit variable specification (Olivares-Amaya et al., 2007).

Data Visualization in Scientific Research

Omix, a software tailored for visualizing data in biochemical networks, exemplifies the importance of data visualization in Systems Biology. It uses a scripting language, Omix Visualization Language (OVL), allowing users to flexibly and adaptably visualize data from experiments or simulations. This capability facilitates interdisciplinary communication and understanding of complex biochemical networks (Droste et al., 2011).

Informatics Foundations for Clinical Research

The Ontology of Clinical Research (OCRe) offers a comprehensive informatics foundation for the science of clinical research, focusing on study design protocols. It encapsulates the central semantics underpinning the scientific processes of clinical research, promoting the design, analysis, and knowledge activities integral to the field (Sim et al., 2014).